Cas no 177548-01-5 (1H-Indole-6-acetic acid, 1-(phenylmethyl)-, methyl ester)

• Product name: 1H-Indole-6-acetic acid, 1-(phenylmethyl)-, methyl ester
• CAS No: 177548-01-5
• MF: C₁₈H₁₇NO₂
• MW: 279.333084821701
• CID: 1365012

1H-Indole-6-acetic acid, 1-(phenylmethyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-6-acetic acid, 1-(phenylmethyl)-, methyl ester

• Inchi： 1S/C18H17NO2/c1-21-18(20)12-15-7-8-16-9-10-19(17(16)11-15)13-14-5-3-2-4-6-14/h2-11H,12-13H2,1H3
• InChI Key： QAGQKDMGFKUOSB-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC=C2)C2=C(C=CC(CC(OC)=O)=C2)C=C1

Computed Properties

• Exact Mass: 279.12601

Experimental Properties

• Density: 1.11±0.1 g/cm3(Predicted)
• Boiling Point: 450.4±33.0 °C(Predicted)
• PSA: 31.23